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Compound of Interest

1-(3-(Hydroxymethyl)piperidin-1-
Compound Name:
yl)ethanone

Cat. No.: B060776

Essential Safety and Handling Guide for 1-(3-
(Hydroxymethyl)piperidin-1-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(3-(Hydroxymethyl)piperidin-1-yl)ethanone (CAS No. 170302-87-1). Adherence to these
protocols is essential for ensuring a safe laboratory environment. The following procedures are
based on best practices for handling similar chemical compounds and should be supplemented
by a thorough review of the specific Safety Data Sheet (SDS) if available.

Chemical and Physical Properties

A summary of the key identifiers for 1-(3-(Hydroxymethyl)piperidin-1-yl)ethanone is provided

below.
Identifier Value
CAS Number 170302-87-1[1]
Molecular Formula C8H15NO2[1]
Molecular Weight 157.213 g/mol [1]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-(3-
(Hydroxymethyl)piperidin-1-yl)ethanone to minimize exposure and ensure personal safety.

Equipment Specification

Safety goggles with side-shields or a face

Eye Protection )
shield.[2]

Protective, chemical-resistant gloves (e.qg.,
nitrile).[2]

Hand Protection

Skin and Body Protection Impervious clothing, such as a lab coat.

A suitable respirator should be used if ventilation
Respiratory Protection is inadequate or if aerosols or dust are

generated.[2]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following experimental protocol is necessary to ensure the safe
handling of 1-(3-(Hydroxymethyl)piperidin-1-yl)ethanone.

e Engineering Controls: All handling of this compound should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[3] Ensure that a safety shower and eye wash
station are readily accessible.[3]

o Personal Protective Equipment (PPE) Check: Before handling, inspect all PPE for integrity.
Don gloves, a lab coat, and eye protection.

¢ Chemical Handling:
o Avoid inhalation, ingestion, and contact with skin and eyes.[3]
o Do not generate dust or aerosols.

o Use non-sparking tools and take precautionary measures against static discharge.[3]
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o Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area
away from direct sunlight and ignition sources.[3] Recommended storage is between 2-8°C.

[3]

o After Handling: Wash hands and any exposed skin thoroughly after handling. Remove and
launder contaminated clothing before reuse.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-(3-(Hydroxymethyl)piperidin-1-yl)ethanone and associated waste is
critical to prevent environmental contamination and ensure regulatory compliance.

» Waste Segregation:

o Solid Waste: Collect unused or contaminated solid compound in a dedicated, clearly
labeled, and sealed hazardous waste container.

o Liquid Waste: Solutions containing the compound should be collected in a separate,
labeled hazardous waste container for organic solvents.

o Contaminated Materials: All materials that have come into contact with the compound
(e.g., pipette tips, gloves, weighing paper) must be disposed of as hazardous waste in the
designated solid waste container.

» Container Management:
o Ensure all waste containers are in good condition and compatible with the chemical.

o Label all containers with "Hazardous Waste," the full chemical name, and associated
hazard warnings.

o Keep waste containers closed except when adding waste.

» Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
[2] Do not allow the product to enter drains or sewage systems.[2][4]

Visual Safety Protocol
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The following flowchart illustrates the essential steps for the safe handling and disposal of 1-(3-
(Hydroxymethyl)piperidin-1-yl)ethanone.

/Handling Protoco¢ )

Preparation:
- Verify fume hood function
- Check safety shower/eyewash
- Don appropriate PPE

A

Handling:
- Work within fume hood
- Avoid dust/aerosol generation
- Use non-sparking tools

.

Storage:
- Tightly sealed container
- Cool, well-ventilated area
- Away from ignition sources

A

Post-Handling:
- Wash hands thoroughly
- Decontaminate work area
- Launder contaminated clothing

g I J

Handling Complete

1
:If waste is generated

1
(Disposal Protocoll )

Waste Segregation:
- Separate solid, liquid, and

contaminated materials

\

Containerization:
- Use labeled, sealed hazardous

waste containers

\
Final Disposal:
- Follow institutional and
regulatory guidelines
- J
\

Disposal Complete
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Caption: Workflow for safe handling and disposal of 1-(3-(Hydroxymethyl)piperidin-1-
yl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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